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Compound of Interest

Compound Name: Oleoyl chloride

Cat. No.: B052042 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core physicochemical properties of

oleoyl chloride, a reactive acyl chloride derived from oleic acid. Its utility as a chemical

intermediate in various synthetic processes makes it a valuable compound in research and

industrial applications, including the synthesis of surfactants and pharmaceutical agents.

Core Physicochemical Data
Oleoyl chloride is the acyl chloride derivative of oleic acid.[1] Its key quantitative properties

are summarized below.

Property Value

Molecular Formula C₁₈H₃₃ClO[2][3][4][5][6]

Molecular Weight 300.9 g/mol [2] or 300.91 g/mol [3][4][5][6]

IUPAC Name (Z)-octadec-9-enoyl chloride[2]

CAS Number 112-77-6[2][5]

Appearance Colorless to light orange/yellow clear liquid[1][6]

Density 0.91 g/mL at 25 °C[3]

Boiling Point 193 °C at 4 mmHg[3][7]

Refractive Index 1.463 (n20/D)[3]
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Synthesis and Reactivity
Synthesis Workflow

The industrial synthesis of oleoyl chloride typically involves the reaction of oleic acid with a

chlorinating agent.[1] This process converts the carboxylic acid functional group into the more

reactive acyl chloride. Common chlorinating agents include thionyl chloride (SOCl₂),

phosphorus trichloride (PCl₃), or oxalyl chloride ((COCl)₂).[1] The choice of reagent can affect

the reaction's yield and the final product's purity.[1]

Oleic Acid
(C₁₈H₃₄O₂)

Chlorinating Agent
(e.g., SOCl₂)

Oleoyl Chloride
(C₁₈H₃₃ClO)

Byproducts
(e.g., HCl, SO₂)

 Reaction 
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General synthesis pathway for oleoyl chloride.

Key Experimental Protocols: Handling and Reactions

Due to its reactivity, specific handling procedures are mandatory. Oleoyl chloride is sensitive

to moisture and will readily hydrolyze to form oleic acid and hydrochloric acid.[1] Therefore, all

experiments and storage should be conducted under anhydrous conditions to maintain its

chemical integrity.[1]

Experimental Methodologies for Common Reactions:

Hydrolysis:

Protocol: Introduce a measured amount of oleoyl chloride into an aqueous solution.

Reaction: The acyl chloride group reacts with water.
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Products: Oleic acid and hydrochloric acid (HCl).[8]

Note: This reaction is often unintentional and highlights the need for dry storage and

handling.

Esterification:

Protocol: React oleoyl chloride with a desired alcohol, often in the presence of a non-

nucleophilic base (e.g., pyridine) to scavenge the HCl byproduct.

Reaction: The alcohol's hydroxyl group acts as a nucleophile, attacking the electrophilic

carbonyl carbon of the acyl chloride.

Products: A long-chain oleate ester and HCl.[8]

Amidation:

Protocol: React oleoyl chloride with a primary or secondary amine. A base may be used

to neutralize the resulting HCl.

Reaction: The amine's nitrogen atom attacks the carbonyl carbon.

Products: A long-chain N-substituted oleamide and HCl.[8]
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Core reactions of oleoyl chloride.
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Oleoyl chloride's bifunctional nature, with a reactive acyl chloride head and a long

hydrophobic alkyl chain, makes it a versatile reagent. It is used to impart hydrophobicity to

molecules, which can be crucial for enhancing the solubility of compounds in nonpolar solvents

or for creating surfactant-like properties.[8] In pharmaceutical development, it can be used in

the synthesis of prodrugs to improve the bioavailability and delivery of therapeutic agents.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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